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Compound of Interest

Compound Name: Dioctyl sulfide

Cat. No.: B1581556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for dioctyl sulfide (CAS

No. 2690-08-6), intended for use by professionals in research and development environments.

The following sections detail the physical and chemical properties, toxicological data, personal

protective equipment, and emergency procedures.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for dioctyl sulfide. It is important to

note that comprehensive toxicological data is not readily available.

Table 1: Physical and Chemical Properties of Dioctyl
Sulfide
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Property Value Reference

Molecular Formula C₁₆H₃₄S [1]

Molecular Weight 258.51 g/mol [1]

Appearance
Colorless to light yellow, clear

liquid
[2][3]

Odor Mild odor, Stench [2][3]

Melting Point/Freezing Point -1°C [2]

Boiling Point 180 °C at 13 hPa [2]

Flash Point 110 °C (230 °F) - closed cup [1][2]

Density 0.842 g/cm³ at 25 °C [1][2]

Refractive Index n20/D 1.462 [1]

Water Solubility No data available [2]

Table 2: Toxicological Data for Dioctyl Sulfide
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Endpoint Result Reference

Acute Toxicity No data available [2]

Skin Corrosion/Irritation

No data available. May cause

irritation or injury to skin (pain,

swelling, and blistering)

depending on severity of

exposure and speed of

treatment.

[2][3]

Serious Eye Damage/Irritation
Causes serious eye

damage/irritation.[1][4]
[1][3][4]

Respiratory or Skin

Sensitization
No data available [2]

Germ Cell Mutagenicity No data available [2]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as probable, possible or

confirmed human carcinogen

by IARC.

[2]

Reproductive Toxicity No data available [2]

Specific Target Organ Toxicity

(Single Exposure)
No data available [2]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available [2]

Aspiration Hazard

No data available. Harmful by

ingestion (may cause lung

damage by aspiration).

[2][3]

Toxicity to Fish No data available [5]

Toxicity to Daphnia and Other

Aquatic Invertebrates
No data available [5]
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Toxicity to Algae No data available [5]

Experimental Protocols
Detailed experimental protocols for the toxicological endpoints listed above are not available in

the provided search results. Standardized OECD (Organisation for Economic Co-operation and

Development) guidelines are typically followed for such tests. For example:

Acute Oral Toxicity: OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure)

Skin Irritation/Corrosion: OECD Guideline 404 (Acute Dermal Irritation/Corrosion)

Eye Irritation/Corrosion: OECD Guideline 405 (Acute Eye Irritation/Corrosion)

Safety and Handling Precautions
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) approved standards. A face shield (minimum 8-inch) may also be

necessary.[2][5]

Skin Protection: Wear chemical-impermeable gloves and a complete suit protecting against

chemicals. The type of protective equipment must be selected according to the concentration

and amount of the dangerous substance at the specific workplace.[2][5][6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges as a backup to engineering controls. If the respirator is the sole means of

protection, use a full-face supplied air respirator.[2][5]

Safe Handling
Handle in a well-ventilated place.[5]

Avoid contact with skin and eyes.[5]

Avoid inhalation of vapor or mist.[2]
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Use non-sparking tools and prevent fire caused by electrostatic discharge.[5]

Wash hands thoroughly after handling.[2]

Storage
Store in a cool, dry, and well-ventilated place.[2][5]

Keep the container tightly closed.[2][5]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[2]

Store apart from foodstuff containers or incompatible materials.[5]

Emergency Procedures
First Aid Measures

General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

[2][6]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2][6]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a physician.[2][5][6]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call a physician.[2][5][6][7]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Do NOT induce vomiting. Consult a physician.[2][5][6]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[2][5][8]
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Specific Hazards: No data available on specific hazards arising from the chemical.[5]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[5]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[2][5]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains. Discharge into the environment must be avoided.[5][6]

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal. Use spark-proof tools and

explosion-proof equipment.[2][5]

Visualized Workflows
The following diagrams illustrate key safety and emergency workflows.
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Dioctyl Sulfide Spill Response Workflow

Spill Occurs

Evacuate Personnel to Safe Area

Ensure Adequate Ventilation

Wear Appropriate PPE:
- Chemical Goggles/Face Shield

- Impermeable Gloves
- Protective Suit

- Respirator (if needed)

Contain Spill with Inert Absorbent Material

Collect and Arrange Disposal in
Suitable, Closed Containers

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Dioctyl Sulfide Spill Response Workflow.
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Dioctyl Sulfide First Aid Response

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water
for at least 15 minutes Rinse Mouth with Water

Give Artificial Respiration
(if not breathing)

Consult a Physician

Wash with Soap and Water

Consult a Physician

Remove Contact Lenses

Immediately Call a Physician

Do NOT Induce Vomiting

Consult a Physician

Click to download full resolution via product page

Caption: Dioctyl Sulfide First Aid Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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